2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide

• IUPAC Name: 2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C15H23N3O/c1-15(2)8-4-3-5-13(15)17-11-14(19)18-12-6-9-16-10-7-12/h6-7,9-10,13,17H,3-5,8,11H2,1-2H3,(H,16,18,19)
• InChI Key: MDSXHARRCOKSDR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1NCC(=O)NC2=CC=NC=C2)C
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide is a chemical compound that has been the focus of scientific research for its potential applications in the field of medicine. This compound is also known as JNJ-40411813 and has been studied for its mechanism of action, physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has been found to reduce the production of prostaglandins, which are known to play a role in inflammation and pain. It has also been found to reduce the activation of microglia, cells that are involved in the immune response in the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide in lab experiments is its potential for the treatment of pain and inflammation. It may also have potential applications in the treatment of neurological disorders. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions that could be explored in the study of 2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide. One direction could be to further investigate its mechanism of action, which could provide insights into its potential applications in the treatment of pain and inflammation, as well as neurological disorders. Another direction could be to study its effects in animal models of disease, which could provide further evidence of its potential therapeutic benefits. Additionally, future research could explore the potential for the development of new drugs based on the structure of this compound.

Synthesis Methods

The synthesis of 2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide involves the reaction of 2,2-dimethylcyclohexanone with hydroxylamine hydrochloride to form 2,2-dimethylcyclohexanone oxime. This oxime is then reacted with 4-pyridinecarboxylic acid to form this compound.

Scientific Research Applications

2-[(2,2-dimethylcyclohexyl)amino]-N-pyridin-4-ylacetamide has been studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.